Cas no 112157-31-0 (Ethanethioic acid,S-[2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester, (S)-)

Ethanethioic acid,S-[2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester, (S)- structure
112157-31-0 structure
Product Name:Ethanethioic acid,S-[2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester, (S)-
CAS No:112157-31-0
MF:C13H25NO3S
MW:275.407502889633
CID:1199830
Update Time:2024-08-05

Ethanethioic acid,S-[2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester, (S)- Chemical and Physical Properties

Names and Identifiers

    • Ethanethioic acid,S-[2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester, (S)-
    • Ethanethioic acid, S-[(2S)-2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester
    • Inchi: 1S/C13H25NO3S/c1-9(2)7-11(8-18-10(3)15)14-12(16)17-13(4,5)6/h9,11H,7-8H2,1-6H3,(H,14,16)/t11-/m0/s1
    • InChI Key: MONQIJAILIYXNZ-NSHDSACASA-N
    • SMILES: C(SC[C@@H](NC(OC(C)(C)C)=O)CC(C)C)(=O)C

Computed Properties

  • Exact Mass: 275.15565

Experimental Properties

  • Density: 1.030±0.06 g/cm3(Predicted)
  • Melting Point: 51 °C
  • Boiling Point: 366.5±25.0 °C(Predicted)
  • PSA: 55.4
  • pka: 11.93±0.46(Predicted)
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd